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Compound Name:

(isopropylamino)propanoate
CAS No.: 16217-22-4

Cat. No.: B1280517

Get Quote

Ethyl 3-(isopropylamino)propanoate, with CAS Registry Number 16217-22-4, is a secondary

amine and an ethyl ester derivative of B-alanine. As a member of the 3-amino ester class of
compounds, it serves as a crucial building block in organic synthesis. These structures are of
considerable interest in medicinal chemistry due to their prevalence in biologically active
molecules and their utility as precursors to important pharmaceutical scaffolds, such as 3-
lactam antibiotics.[1][2][3][4]

The molecule's structure, featuring both a nucleophilic secondary amine and an electrophilic
ester functional group, imparts a dual reactivity that makes it a valuable intermediate for
creating more complex molecules.[5] Its applications span from the synthesis of agrochemicals,
like the carbamate insecticide Benfuracarb, to its use as an intermediate in the development of
novel pharmaceutical agents, including local anesthetics and cardiovascular drugs.[5][6] This
guide aims to consolidate the technical knowledge surrounding this compound, providing a
foundational resource for its effective utilization in research and development.

Physicochemical and Spectroscopic Profile
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A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in experimental work. These parameters dictate appropriate handling, storage,

and reaction conditions.

Physical and Chemical Properties

The key physicochemical data for Ethyl 3-(isopropylamino)propanoate are summarized

below. This data is critical for predicting its behavior in various solvents and under different

temperature and pressure conditions.

Property Value Source(s)

CAS Number 16217-22-4 [61[7]

Molecular Formula CsH17NO2 [5][6]

Molecular Weight 159.23 g/mol [51[6]

Appearance Colorless transparent liquid

Boiling Point 91-92 °C at 20 Torr [61[7]

Density 0.919 £ 0.06 g/cm? (Predicted) [61[7]
Slightly soluble in water;

Solubility soluble in chloroform, [7]
methanol, ethanol

pKa 9.55 + 0.29 (Predicted) [6]

Flash Point 80.6 £ 22.6 °C [7]

Storage Conditions

2-8°C, under inert gas, sealed,

dry, lightproof

[5]i6lel

Spectroscopic Data for Characterization

Structural verification is paramount. The following table outlines the characteristic

spectroscopic data used to identify and confirm the purity of Ethyl 3-

(isopropylamino)propanoate.
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Technique

Characteristic Data

Source(s)

1H NMR (300 MHz, CDCls)

o (ppm): 0.98 (d, 6H), 1.24 (t,
3H), 2.38 (t, 2H), 2.75 (t, 2H),
2.99 (sept, 1H), 4.10 (q, 2H)

[9]

13C NMR (CDCls)

3 (ppm): 14.2, 20.6, 36.6, 41.1,
48.3, 60.0, 172.9

[9]

IR Spectroscopy

Key peaks corresponding to N-
H, C-H, C=0 (ester), and C-N

stretches are expected.

[10][11][12]

Mass Spectrometry (EI)

Molecular lon (M*) peak at m/z
159, with fragmentation
patterns corresponding to the
loss of ethyl, ester, and

isopropy! groups.

[10][13]

Synthesis and Purification: The Aza-Michael

Addition

The most direct and common route for synthesizing Ethyl 3-(isopropylamino)propanoate is

the aza-Michael addition (or conjugate addition) of isopropylamine to ethyl acrylate.[6] This

reaction is a cornerstone of organic synthesis for forming carbon-nitrogen bonds and is highly

valued for its atom economy.[1][14]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis and purification of Ethyl 3-(isopropylamino)propanoate.

Detailed Synthesis Protocol

This protocol is adapted from a general procedure for aza-Michael additions promoted on a

silica surface, which offers an environmentally friendlier, solvent-free option.[1][9]
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» Activation of Silica Gel (Optional but Recommended): Heat silica gel (e.g., 10g, TLC grade
HF2s4) at 120-130°C for 10 minutes under vacuum (0.5 mm Hg). Cool under a nitrogen
atmosphere. This activation step removes adsorbed water, which can interfere with the
reaction.

e Reaction Setup: To a round-bottom flask containing the activated silica (1g), add
isopropylamine (2 mmol) followed by ethyl acrylate (5 mmol). The use of excess alkene
helps to drive the reaction to completion.

o Reaction Execution: Stir the mixture at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed. The
reaction is typically complete within several hours.

e Product Isolation (Workup):
o Add methanol to the reaction mixture to dissolve the product off the silica surface.
o Filter the silica gel and wash it with additional methanol.

o Combine the filtrates and concentrate them under reduced pressure using a rotary
evaporator to yield the crude product.

o Purification:

o Chromatography: For high purity, the crude oil can be purified by column chromatography
on silica gel, eluting with a gradient of ethyl acetate in a non-polar solvent like petroleum
ether or hexanes.[9]

o Distillation: Alternatively, for larger scales, the product can be purified by vacuum
distillation, collecting the fraction at 91-92 °C and 20 Torr.[6][7]

Causality Insight: The silica surface acts as a mild Lewis acid, activating the ethyl acrylate
electrophile and facilitating the nucleophilic attack by the isopropylamine. This avoids the need
for strong acid or base catalysts, which can lead to side reactions and more complex workup
procedures.[1]

Analytical Characterization Workflow
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Confirming the identity and purity of the synthesized product is a critical, self-validating step in
any chemical synthesis. A multi-technique approach ensures the highest level of confidence.
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Caption: A logical workflow for the analytical validation of synthesized Ethyl 3-

(isopropylamino)propanoate.

Applications in Research and Drug Development

The utility of Ethyl 3-(isopropylamino)propanoate stems from its identity as a 3-amino ester,
a class of compounds with significant roles in biochemistry and medicinal chemistry.[3][4]

o Pharmaceutical Intermediate: The amine and ester functionalities allow for straightforward
chemical modifications. It is used as a precursor in the synthesis of various pharmaceutical
agents, with reported applications in developing local anesthetics and cardiovascular drugs.
[5] The B-amino acid backbone is a key structural motif in many biologically active peptides
and small-molecule pharmaceuticals, often conferring increased potency and stability
against enzymatic degradation.[3][4]

e Agrochemical Synthesis: It is a known intermediate in the production of Benfuracarb, a
carbamate insecticide and nematicide. This highlights its industrial relevance beyond the

pharmaceutical sector.
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e Poly(B-amino ester) (PBAE) Research: While not a direct monomer, its structure is
representative of the building blocks used to create PBAEs. PBAEs are a class of
biodegradable and pH-responsive polymers extensively researched for drug and gene
delivery applications.[15][16] The tertiary amines within the polymer backbone become
protonated at lower pH (e.g., in endosomes), facilitating endosomal escape—a critical step
for delivering therapeutic payloads into the cell cytoplasm.[16] Understanding the chemistry
of simple -amino esters like this one provides foundational knowledge for this advanced
polymer research.

o Proteomics Research: The compound has been noted as a product for proteomics research,
though specific applications are less detailed in readily available literature.[17] It may be
used in derivatization or as a synthetic building block for creating probes or affinity ligands.

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols are essential. The following information
is synthesized from available Safety Data Sheets (SDS).

» Hazard Identification:
o Harmful if swallowed (Acute toxicity, oral, Category 4).[18]
o Causes skin irritation (Category 2).[18]
o Causes serious eye irritation (Category 2A).[18]

o May cause respiratory irritation (Specific target organ toxicity, single exposure, Category
3).[18]

o Some sources also list it as a highly flammable liquid and vapor (H225).
e Precautionary Measures:

o Handling: Use in a well-ventilated area or fume hood. Avoid breathing vapors or mist.
Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective
equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[18]
[19]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[19]
Recommended storage is between 2-8°C under an inert atmosphere to maintain stability.
[5][6] Keep away from heat, sparks, and open flames.

o Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. Do not allow the product to enter drains.[18]

Conclusion

Ethyl 3-(isopropylamino)propanoate is a functionally rich and synthetically accessible [3-
amino ester. Its value as a chemical intermediate is well-established, primarily through its
application in the synthesis of agrochemicals and its potential as a building block for diverse
pharmaceutical agents. The straightforward aza-Michael addition synthesis makes it readily
available for research and development. For scientists and professionals in drug discovery and
chemical synthesis, a comprehensive understanding of its properties, synthesis, and handling
is key to unlocking its full potential as a versatile tool for chemical innovation.

References

e SYNLETT. (2004). Synthesis of 3-Amino Esters via Aza-Michael Addition of Amines to
Alkenes Promoted on Silica: A Useful and Recyclable Surface. [Link]

e Vicario, J. L., Badia, D., & Catrrillo, L. (2004). Asymmetric Synthesis of 3-Amino Esters by
Aza-Michael Reaction of a,3-Unsaturated Amides Using (S,S)-(+)-Pseudoephedrine as
Chiral Auxiliary. The Journal of Organic Chemistry, 69(7), 2588-2590. [Link]

e BIOSYNCE. (n.d.). Ethyl 3-(isopropylamino)propanoate CAS 16217-22-4. [Link]

o PubMed. (2004). Asymmetric synthesis of beta-amino esters by aza-Michael reaction of
alpha,beta-unsaturated amides using (S,S)-(+)-pseudoephedrine as chiral auxiliary. [Link]

e Fengle Chemical. (n.d.). Exploring Ethyl 3-(Isopropylamino)propanoate: Properties and
Applications. [Link]

e MDPI. (2018). Continuous-Flow Synthesis of 3-Amino Acid Esters by Lipase-Catalyzed
Michael Addition of Aromatic Amines. Molecules, 23(7), 1779. [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.tcichemicals.com/US/en/sds/P1304_US_EN.pdf
https://www.myskinrecipes.com/shop/en/local-anesthetics/185730-ethyl-3-isopropylaminopropanoate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21496554.htm
http://www.angenechemical.com/sds/16217-22-4.pdf
https://www.benchchem.com/product/b1280517/docs?utm_src=pdf-body#introduction-the-significance-of-a-versatile-amino-ester
https://www.thieme-connect.de/products/ejournals/pdf/10.1055/s-2004-834807.pdf
https://pubs.acs.org/doi/10.1021/jo0357768
https://www.benchchem.com/product/b1280517/docs?utm_src=pdf-body#introduction-the-significance-of-a-versatile-amino-ester
https://www.biosynce.com/product/ethyl-3-isopropylaminopropanoate-cas-16217-22-4/
https://pubmed.ncbi.nlm.nih.gov/15049665/
https://www.benchchem.com/product/b1280517/docs?utm_src=pdf-body#introduction-the-significance-of-a-versatile-amino-ester
https://www.fenglechem.com/news/exploring-ethyl-3-isopropylamino-propanoate-properties-and-applications-65535315.html
https://www.mdpi.com/1420-3049/23/7/1779
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PubMed. (1999). Chemical process synthesis of beta-amino acids and esters. [Link]

Angene Chemical. (2021). Safety Data Sheet - Ethyl 3-(isopropylamino)propanoate. [Link]

MySkinRecipes. (n.d.). Ethyl 3-(isopropylamino)propanoate. [Link]

ResearchGate. (2017). B-Amino Acids: Role in Human Biology and Medicinal Chemistry - A
Review. [Link]

Hilaris Publisher. (2017). B-Amino Acids: Role in Human Biology and Medicinal Chemistry - A
Review. [Link]

University of Groningen Research Portal. (2019). Poly(beta-Amino Esters): Synthesis,
Formulations, and Their Biomedical Applications. [Link]

PubMed Central (PMC). (n.d.). Poly(beta-amino esters): applications in immunology. [Link]

The Royal Society of Chemistry. (2014). Supplementary Information - Green Chemistry.
[Link]

Google Patents. (n.d.). CN104910066A - Ethyl 3-(pyridin-2-ylamino)

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ethyl 3-(benzylamino)propanoate: A Versatile
Intermediate for Chemical Innovation. [Link]

Google Patents. (n.d.). Preparation method for ethyl 3-(pyridin-2-ylamino)

PubMed. (2011). Short synthesis of ethyl 3-(3-aminophenyl)propanoate. [Link]

Patsnap Eureka. (2025). Ethyl Propanoate in Organic Acid Production: Process
Improvements. [Link]

Organic Syntheses. (n.d.). ethyl 3,3-diethoxypropanoate. [Link]

ResearchGate. (n.d.). IR spectra of ethyl propanoate. [Link]

WeReports. (2025). 3 Isopropylamino Propionic Acid Ethyl Ester Cas 16217 22 4 Market.
[Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10519907/
https://www.benchchem.com/product/b1280517/docs?utm_src=pdf-body#introduction-the-significance-of-a-versatile-amino-ester
https://www.angenechemical.com/msds/16217-22-4.pdf
https://www.benchchem.com/product/b1280517/docs?utm_src=pdf-body#introduction-the-significance-of-a-versatile-amino-ester
https://www.myskinrecipes.com/shop/en/reagents/185730-ethyl-3-isopropylaminopropanoate.html
https://www.researchgate.net/publication/320436423_b-Amino_Acids_Role_in_Human_Biology_and_Medicinal_Chemistry-_A_Review
https://www.hilarispublisher.com/open-access/amino-acids-role-in-human-biology-and-medicinal-chemistry--a-review-2161-0444-1000472.pdf
https://research.rug.nl/en/publications/polybetaamino-esters-synthesis-formulations-and-their-biomedica
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10225642/
https://www.rsc.org/suppdata/gc/c4/c4gc00913k/c4gc00913k.pdf
https://www.inno-pharmchem.com/news/ethyl-3-benzylamino-propanoate-a-versatile-intermediate-for-chemical-innovation-66030911.html
https://pubmed.ncbi.nlm.nih.gov/22020942/
https://eureka.patsnap.com/technologies/e41e8f8a-c475-4c07-827d-9473b184b235/industrial-applications/ethyl-propanoate-in-organic-acid-production-process-improvements
http://www.orgsyn.org/demo.aspx?prep=v70p0119
https://www.researchgate.net/figure/IR-spectra-of-ethyl-propanoate_fig2_359666014
https://www.wereports.com/industry-analysis/3-isopropylamino-propionic-acid-ethyl-ester-cas-16217-22-4-market
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e WebMO. (n.d.). CHEM 344/345 — Spectroscopy and Spectrometry in Organic Chemistry.
[Link]

o Patsnap Eureka. (2025). Spectroscopic Analysis of Ethyl Propanoate Molecular Interactions.
[Link]

e ResearchGate. (2025). Short Synthesis of Ethyl 3-(3-Aminophenyl)propanoate (V). [Link]
e ERIC. (2023). Spectroscopy Data for Undergraduate Teaching. [Link]

e PubChem. (n.d.). Ethyl 3-(diethylamino)propionate. [Link]

o Patsnap Eureka. (2025). Ethyl Propanoate as an Eco-Friendly Paint Solvent. [Link]

o Patsnap Eureka. (2025). Ethyl Propanoate: Mechanism in Esterification Process
Optimization. [Link]

e YouTube. (2019). mechanism of ester hydrolysis. [Link]

e Cenmed. (n.d.). Ethyl 3-(isopropylamino)propanoate. [Link]

e YouTube. (2015). Make Ethyl Propionate by Fischer Esterification. [Link]
e PubChem. (n.d.). Ethyl 3-(methylamino)propanoate. [Link]

e Google Patents. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

e 2. Chemical process synthesis of beta-amino acids and esters - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.webmo.net/curriculum/spectroscopy/Spectroscopy_and_Spectrometry.pdf
https://eureka.patsnap.com/technologies/e41e8f8a-c475-4c07-827d-9473b184b235/research-and-development/spectroscopic-analysis-of-ethyl-propanoate-molecular-interactions
https://www.researchgate.net/publication/51760417_Short_Synthesis_of_Ethyl_3-3-Aminophenylpropanoate_V
https://files.eric.ed.gov/fulltext/EJ1383749.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/79649
https://eureka.patsnap.com/technologies/e41e8f8a-c475-4c07-827d-9473b184b235/industrial-applications/ethyl-propanoate-as-an-eco-friendly-paint-solvent
https://eureka.patsnap.com/technologies/e41e8f8a-c475-4c07-827d-9473b184b235/research-and-development/ethyl-propanoate-mechanism-in-esterification-process-optimization
https://www.youtube.com/watch?v=kzsYj549o2A
https://www.benchchem.com/product/b1280517/docs?utm_src=pdf-body#introduction-the-significance-of-a-versatile-amino-ester
https://www.cenmed.com/product/c007b-521276/
https://www.youtube.com/watch?v=yECZ1v1n54w
https://pubchem.ncbi.nlm.nih.gov/compound/541480
https://www.benchchem.com/product/b1280517?utm_src=pdf-custom-synthesis#bc-rfq
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-2004-834836
https://pubmed.ncbi.nlm.nih.gov/10519907/
https://pubmed.ncbi.nlm.nih.gov/10519907/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

°
(o] (00] ~ (o)) ol B w

e 10

o 11.
o 12.

e 13

o 14
e 15
e 16.
o 17.
e 18.
e 19.

e TO

. researchgate.net [researchgate.net]

. hilarispublisher.com [hilarispublisher.com]

. Ethyl 3-(isopropylamino)propanoate [myskinrecipes.com]

. Ethyl 3-(isopropylamino)propanoate | 16217-22-4 [chemicalbook.com]

. biosynce.com [biosynce.com]

. 16217-22-4|Ethyl 3-(isopropylamino)propanoate|BLD Pharm [bldpharm.com]

. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

. rsc.org [rsc.org]

researchgate.net [researchgate.net]

Spectroscopic Analysis of Ethyl Propanoate Molecular Interactions [eureka.patsnap.com]
. www2.chem.wisc.edu [www2.chem.wisc.edu]

pubs.acs.org [pubs.acs.org]

research.rug.nl [research.rug.nl]

Poly(beta-amino esters): applications in immunology - PMC [pmc.ncbi.nlm.nih.gov]
scht.com [scbt.com]

angenechemical.com [angenechemical.com]

tcichemicals.com [tcichemicals.com]

cite this document: BenchChem. [Introduction: The Significance of a Versatile -Amino

Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1280517/docs#introduction-the-significance-of-a-

ve

rsatile-amino-ester]

Disc

The i
inten
accu

laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment?

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.researchgate.net/publication/321249890_b-Amino_Acids_Role_in_Human_Biology_and_Medicinal_Chemistry_-_A_Review
https://www.hilarispublisher.com/open-access/amino-acids-role-in-human-biology-and-medicinal-chemistry--areview-2161-0444-1000472.pdf
https://www.myskinrecipes.com/shop/en/local-anesthetics/185730-ethyl-3-isopropylaminopropanoate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21496554.htm
https://www.biosynce.com/custom-synthesis/fine-chemicals/ethyl-3-isopropylamino-propanoate-cas-16217.html
https://www.bldpharm.com/products/16217-22-4.html
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-2004-834836
https://www.rsc.org/suppdata/gc/c3/c3gc42164c/c3gc42164c.pdf
https://www.researchgate.net/figure/R-spectra-of-ethyl-propanoate_fig2_377944157
https://eureka.patsnap.com/report-spectroscopic-analysis-of-ethyl-propanoate-molecular-interactions
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://pubs.acs.org/doi/10.1021/jo0357768
https://research.rug.nl/en/publications/polybeta-amino-esters-synthesis-formulations-and-their-biomedical/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12720461/
https://www.scbt.com/zh/p/ethyl-3-isopropylamino-propanoate-16217-22-4
http://www.angenechemical.com/sds/16217-22-4.pdf
https://www.tcichemicals.com/US/en/sds/P1304_US_EN.pdf
https://www.benchchem.com/product/b1280517/docs#introduction-the-significance-of-a-versatile-amino-ester
https://www.benchchem.com/product/b1280517/docs#introduction-the-significance-of-a-versatile-amino-ester
https://www.benchchem.com/product/b1280517/docs#introduction-the-significance-of-a-versatile-amino-ester
https://www.benchchem.com/product/b1280517/docs#introduction-the-significance-of-a-versatile-amino-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1280517?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

